(2Z,6E)-8-[(1R,3R)-3-[(E)-4-carboxy-3-methylbut-3-enyl]-2,2-dimethyl-4-methylidenecyclohexyl]-6-methyl-2-(4-methylpent-3-enyl)octa-2,6-dienoic acid

• Molecular Formula: C30H46O4
• Molecular Weight: 470.7 g/mol
• IUPAC Name: (2Z,6E)-8-[(1R,3R)-3-[(E)-4-carboxy-3-methylbut-3-enyl]-2,2-dimethyl-4-methylidenecyclohexyl]-6-methyl-2-(4-methylpent-3-enyl)octa-2,6-dienoic acid
• InChI: InChI=1S/C30H46O4/c1-21(2)10-8-12-25(29(33)34)13-9-11-22(3)14-17-26-18-16-24(5)27(30(26,6)7)19-15-23(4)20-28(31)32/h10,13-14,20,26-27H,5,8-9,11-12,15-19H2,1-4,6-7H3,(H,31,32)(H,33,34)/b22-14+,23-20+,25-13-/t26-,27+/m0/s1
• InChI Key: NMZFMIKOZHNSQU-WJSXGGOWSA-N
• Isomeric SMILES: CC(=CCC/C(=C/CC/C(=C/C[C@H]1CCC(=C)[C@H](C1(C)C)CC/C(=C/C(=O)O)/C)/C)/C(=O)O)C
• Canonical SMILES: CC(=CCCC(=CCCC(=CCC1CCC(=C)C(C1(C)C)CCC(=CC(=O)O)C)C)C(=O)O)C
• synonyms: mispyric acid

Description

(2Z,6E)-8-[(1R,3R)-3-[(E)-4-carboxy-3-methylbut-3-enyl]-2,2-dimethyl-4-methylidenecyclohexyl]-6-methyl-2-(4-methylpent-3-enyl)octa-2,6-dienoic acid is a natural product found in Mischocarpus pyriformis with data available.

Scientific Research Applications

Chemical Synthesis and Isolation

• Monocyclic Diterpenes : Research has explored the isolation of novel monocyclic diterpenes, including compounds structurally related to the specified chemical, from marine algae like Caulerpa trifaria. These compounds are significant for their unique structures and potential biological activities (Handley & Blackman, 2000).

Olfactory Properties

• Spirocyclic Analogs of Iso Gamma (3) : Studies have been conducted on spirocyclic analogs of Iso Gamma (3), aiming to improve water solubility and bioavailability. These analogs include structural elements similar to the specified compound (Kraft & Popaj, 2008).

Synthesis of Specific Acids

• Tetramethylalkanedioic Acids : The synthesis of tetramethylalkanedioic acids has been achieved using methods involving the free radical addition of isobutyric acid to α,ω-diolefins. This process is relevant for understanding the synthesis routes of complex organic acids (Bradney, Forbes, & Wood, 1973).

Plant Hormone Synthesis

• Stereospecific Synthesis of Abscisic Acid : Research on the stereospecific synthesis of abscisic acid, a plant hormone, involves the use of compounds structurally related to the specified chemical. Such studies contribute to understanding the synthesis of biologically active substances (Cornforth, Hawes, & Mallaby, 1992).

Perhydroindene Derivatives

• Synthesis of Perhydroindene Derivatives : The synthesis of various perhydroindene derivatives from related compounds has been explored, providing insights into the creation of novel organic structures (Watanabe, Suga, Tsuruta, & Sato, 1977).

Sesquiterpenoids from Plants

• Bisabolane Derivatives : Studies on the extraction of bisabolane sesquiterpenoids from plants like Leontopodium alpinum have been conducted. These compounds are structurally similar to the specified chemical and are valuable for their potential therapeutic properties (Stuppner, Ellmerer, Ongania, & Dobner, 2002).

Molecular Structure Analysis

• Crystal Structure of Related Compounds : Research has also been done on the X-ray structural examination of compounds closely related to the specified chemical, aiding in understanding their molecular and crystal structures (Mironova et al., 2012).

Conjugates with Phenolic Glucosides

• Conjugates of Abscisic Acid Derivatives : The conjugation of abscisic acid derivatives with phenolic glucosides has been studied, showcasing the diverse chemical applications and potential biological relevance (Mimura, Sumioka, Matsunami, & Otsuka, 2010).